Antimonyoxalate

Specification

• CAS No.: 11069-84-4
• Molecular Formula: C7H12O
• Molecular Weight: 0

Introduction

Chemical Structure and Basic Properties

Antimony oxalate, with the chemical formula C₆O₁₂Sb₂ (also represented as Sb₂(C₂O₄)₃), is a crystalline compound containing antimony in the +3 oxidation state complexed with oxalate ligands. The molecular structure features two antimony atoms coordinated by three oxalate groups, creating a complex three-dimensional framework.

Physical and Chemical Properties

The basic physical and chemical properties of antimony oxalate are summarized in Table 1:

Property	Value
Molecular Formula	C₆O₁₂Sb₂
Molecular Weight	507.58 g/mol
Appearance	White to off-white powder
CAS Number	16455-98-4
Solubility in Water	Highly insoluble
Thermal Behavior	Converts to oxide when heated (calcined)
Molecular Structure	Contains Sb³⁺ coordinated by oxalate groups

Synonyms and Alternative Nomenclature

Antimony oxalate is known by several chemical names and identifiers in scientific literature:

• Antimony(III) oxalate

• Diantimony(3+) trioxalate

• Antimony(3+) ethanedioate (2:3)

• Ethanedioic acid, antimony(3+) salt (3:2)

• BMYPOELGNTXHPU-UHFFFAOYSA-H (InChIKey)

Crystal Structure and Coordination Chemistry

Related Structural Forms

While pure antimony oxalate (Sb₂(C₂O₄)₃) has been studied, several related compounds have received significant attention:

Antimony Oxalate Hydroxide

Antimony oxalate hydroxide (Sb(C₂O₄)OH) crystallizes in the Pnma space group with unit cell parameters:

• a = 5.82713(3) Å

• b = 11.29448(10) Å

• c = 6.31377(3) Å

• V = 415.537(5) ų

• Z = 4

In this structure, pentagonal pyramidal Sb³⁺ cations are bridged by hydroxyl groups to form zigzag chains along the a-axis. Each oxalate anion chelates to two Sb atoms in approximately the ab plane, linking the chains into a three-dimensional framework. The highest energy occupied molecular orbitals are the Sb³⁺ lone pairs, which significantly influence the compound's properties.

Applications and Research Developments

Birefringent Properties

Recent research has demonstrated that antimony oxalate-containing compounds exhibit significant birefringent properties, making them promising materials for optical applications. Birefringence refers to the optical property where a material exhibits different refractive indices for light polarized in different directions.

Synthesis Methods and Preparation

Industrial Production

Commercial production of antimony oxalate typically yields materials with various levels of purity, ranging from 99% (2N) to 99.999% (5N), suitable for different applications. Industrial synthesis methods are optimized for consistency and purity control.

Chemical Reactions and Behavior

Thermal Decomposition

When heated, antimony oxalate undergoes thermal decomposition to form antimony oxide, releasing carbon dioxide in the process. This calcination property is important for certain applications that utilize antimony oxide derived from the oxalate precursor.

Ion Exchange Properties

In analytical chemistry, antimony oxalate has been studied in the context of ion exchange separations. The oxalate system has been used for separating mixtures of Sn(IV), Sb(V), and Te(IV) on anion exchange columns like Dowex 1. Samples in 3M HCl - 0.1M oxalic acid can be effectively separated using this approach.

Analytical Applications

Chromatographic Separations

Antimony oxalate chemistry plays a role in analytical separations, particularly for the isolation and purification of antimony from other elements. The oxalate system offers advantages for separating antimony from related elements:

• In anion exchange chromatography, oxalate complexes of antimony show distinctive retention behaviors compared to other metal oxalates

• The separation of Sn(IV), Sb(V), and Te(IV) can be achieved using oxalate-based mobile phases on appropriate anion exchange resins

Current Research Trends

Recent research in antimony oxalate chemistry has focused primarily on their optical properties, particularly birefringence. Several key research directions include:

• Development of new antimony(III) fluoride oxalate birefringent materials

• Enhancement of birefringence through cation-anion synergetic interaction strategies

• Tuning of Sb³⁺/[C₂O₄]²⁻ ratio to achieve controlled properties

Zhang et al. demonstrated the sharp enhancement of birefringence in antimony oxalates achieved through cation-anion synergetic interaction strategies, opening new pathways for the development of advanced optical materials.